2,6-Diamino-5-thiocyanatopyrimidin-4(3H)-one

• IUPAC Name: (2,4-diamino-6-oxo-1H-pyrimidin-5-yl) thiocyanate
• InChI: InChI=1S/C5H5N5OS/c6-1-12-2-3(7)9-5(8)10-4(2)11/h(H5,7,8,9,10,11)
• InChI Key: WXJXCKXWZOPRJT-UHFFFAOYSA-N
• Canonical SMILES: C(#N)SC1=C(N=C(NC1=O)N)N
• Molecular Formula: C5H5N5OS
• DSSTOX Substance ID: DTXSID50506542
• Molecular Weight: 183.19 g/mol
• CAS No.: 22288-75-1

Description

2,6-Diamino-5-thiocyanatopyrimidin-4(3H)-one (DATP) is an organic compound that has been used in a wide range of scientific research applications. DATP is a derivative of pyrimidine, a heterocyclic aromatic organic compound that is an important building block for many biochemical processes. DATP has been used in the synthesis of various compounds, including nucleotides and nucleosides, as well as in the study of biochemical mechanisms of action. In addition, DATP has been used to study the biochemical and physiological effects of various compounds on living organisms.

Scientific Research Applications

Antifolate and Antitumor Agents

2,6-Diamino-5-thiocyanatopyrimidin-4(3H)-one derivatives have been extensively studied for their potential as antifolate and antitumor agents. Compounds derived from this chemical have demonstrated inhibitory activity against human dihydrofolate reductase (DHFR) and thymidylate synthase (TS), enzymes critical for DNA synthesis and repair in cells. Such inhibition can halt the growth of tumor cells, making these compounds promising candidates for anticancer therapies. For instance, certain derivatives have shown potent inhibitory activity against both DHFR and TS, with some also being substrates for folylpolyglutamate synthetase (FPGS), indicating their potential effectiveness in targeting cancer cells. The structure of these compounds, particularly the pyrrolo[2,3-d]pyrimidine scaffold, plays a crucial role in their dual inhibitory activity and potency against tumor cells (Gangjee et al., 2005).

Heterocyclic Compound Synthesis

This compound serves as a building block in the synthesis of diverse heterocyclic compounds. For example, one-pot, three-component reactions involving this compound with aromatic aldehydes and naphthols have successfully yielded benzo[7,8]chromeno[2,3-d]pyrimidine and benzo[5,6]chromeno[2,3-d]pyrimidine derivatives. These reactions are significant as they facilitate the formation of complex heterocyclic structures, which are often found in biologically active molecules and pharmaceuticals (Harutyunyan et al., 2020).

Physicochemical and Antimicrobial Studies

Compounds derived from this compound have also been characterized for their physicochemical properties and antimicrobial activity. For instance, spirocyclic thieno[2,3-d]pyrimidin-4(3H)-one derivatives have been studied for their acid-base properties, lipophilicity, and antimicrobial activity against various bacterial and fungal strains. The physicochemical properties, such as dissociation constants (pKa) and partition coefficients (log P), provide valuable insights into the behavior of these compounds in biological systems. Additionally, the antimicrobial activity of these derivatives, particularly against Gram-positive bacteria, highlights their potential for therapeutic applications (Candia et al., 2017).